1H,1H,7H-Perfluoroheptyl hexafluoroisopropyl carbonate

Catalog No.
S12537012
CAS No.
M.F
C11H4F18O3
M. Wt
526.12 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
1H,1H,7H-Perfluoroheptyl hexafluoroisopropyl carbo...

Product Name

1H,1H,7H-Perfluoroheptyl hexafluoroisopropyl carbonate

IUPAC Name

2,2,3,3,4,4,5,5,6,6,7,7-dodecafluoroheptyl 1,1,1,3,3,3-hexafluoropropan-2-yl carbonate

Molecular Formula

C11H4F18O3

Molecular Weight

526.12 g/mol

InChI

InChI=1S/C11H4F18O3/c12-3(13)6(16,17)10(26,27)11(28,29)9(24,25)5(14,15)1-31-4(30)32-2(7(18,19)20)8(21,22)23/h2-3H,1H2

InChI Key

XSBAQHBYAUBBBF-UHFFFAOYSA-N

Canonical SMILES

C(C(C(C(C(C(C(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)OC(=O)OC(C(F)(F)F)C(F)(F)F

1H,1H,7H-Perfluoroheptyl hexafluoroisopropyl carbonate is a fluorinated organic compound characterized by its unique structure and properties. It has the molecular formula C₁₁H₄F₁₈O₃ and a molecular weight of approximately 526.119 g/mol . This compound belongs to a class of chemicals known as per- and polyfluoroalkyl substances (PFAS), which are recognized for their stability and resistance to degradation in the environment. The compound is primarily used in various industrial applications due to its unique chemical properties.

The synthesis of 1H,1H,7H-Perfluoroheptyl hexafluoroisopropyl carbonate typically involves the reaction of perfluoroheptyl alcohol with hexafluoroisopropyl carbonate. This reaction can be represented as follows:

Perfluoroheptyl alcohol+Hexafluoroisopropyl carbonate1H 1H 7H Perfluoroheptyl hexafluoroisopropyl carbonate\text{Perfluoroheptyl alcohol}+\text{Hexafluoroisopropyl carbonate}\rightarrow \text{1H 1H 7H Perfluoroheptyl hexafluoroisopropyl carbonate}

The stability of the carbon-fluorine bonds in this compound contributes to its resistance to hydrolysis and oxidation, making it suitable for various applications where chemical stability is crucial .

The synthesis of 1H,1H,7H-Perfluoroheptyl hexafluoroisopropyl carbonate can be achieved through several methods:

  • Direct Esterification: This method involves reacting perfluoroheptyl alcohol with hexafluoroisopropyl carbonate under controlled conditions to form the desired carbonate.
  • Transesterification: This approach can also be employed by using a different alcohol or ester as a starting material and converting it into the target compound through transesterification reactions.

Both methods require precise control of reaction conditions such as temperature and pressure to ensure high yield and purity of the final product .

1H,1H,7H-Perfluoroheptyl hexafluoroisopropyl carbonate finds applications in various fields due to its unique properties:

  • Coatings: Used in protective coatings due to its water and oil repellency.
  • Surfactants: Functions as a surfactant in formulations for improved wetting and spreading properties.
  • Aerospace: Employed in specialized applications within the aerospace industry for its thermal stability and resistance to harsh environments.
  • Medical Devices: Potentially useful in medical applications such as contact lenses due to its biocompatibility .

Several compounds share structural similarities with 1H,1H,7H-Perfluoroheptyl hexafluoroisopropyl carbonate. Below is a comparison highlighting its uniqueness:

Compound NameMolecular FormulaUnique Features
1H,1H-perfluorooctyl hexafluoroisopropyl carbonateC₁₂H₆F₁₈O₃Longer carbon chain; higher molecular weight
Methyl 1H,1H-perfluorohexyl carbonateC₈H₅F₁₁O₃Shorter carbon chain; lower fluorine content
Perfluorodecyl hexafluoroisopropyl carbonateC₁₄H₈F₂₂O₃Higher degree of fluorination; increased hydrophobicity

The uniqueness of 1H,1H,7H-Perfluoroheptyl hexafluoroisopropyl carbonate lies in its balance between molecular weight and fluorination level, providing specific properties that may be advantageous in niche applications where both stability and performance are required.

XLogP3

7

Hydrogen Bond Acceptor Count

21

Exact Mass

525.9873009 g/mol

Monoisotopic Mass

525.9873009 g/mol

Heavy Atom Count

32

Dates

Last modified: 08-09-2024

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